Cas no 13478-10-9 (Iron(II) Chloride Tetrahydrate)

• Product Name: Iron(II) Chloride Tetrahydrate
• CAS No: 13478-10-9
• MF: Cl₂FeH₂O
• MW: 144.766279697418
• MDL: MFCD00149709
• CID: 49291
• PubChem ID: 24863713
• Update Time: 2025-05-22

Iron(II) Chloride Tetrahydrate Chemical and Physical Properties

Names and Identifiers

• Ferrous chloride tetrahydrate
• Ironchloridetetrahydrate
• Irondichloridetetrahydrate
• IRON(II) CHLORIDE N-HYDRATE
• IRON(II) CHLORIDE
• IRON(II)CHLORIDE HYDRATE
• FERROUS CHLORIDE
• FERROUS CHLORIDE, HYDRATED
• Iron(II) chloride tetrahydrate
• Ferrous salts
• Ferrous chloride tet
• IRON(II) CHLORIDE X H2O
• IRON (II) CHLORIDE 4H2O
• Iron dichloride tetrahydrate
• Iron (II) chloride tetrahydrate
• Iron(II) chloride tetrahydrate, 99+%
• Cl2Fe.4H2O
• FeCl2.4H2O
• dichloroiron--water (1/4)
• iron (II) chloride tetra hydrate
• WSSMOXHYUFMBLS-UHFFFAOYSA-L
• AE>> NCIu EAE(R) masculineIIi
• 8313AF
• Iron(II) chloride hydrate, Reagent Grade
• Iron(II) chloride tetrahydrate, ReagentPlus(R), 98%
• Iron(II) chloride tetrahydrate, 99.9
• IRON(II) CHLORIDE TETRAHYDRATE FOR ANALY
• Ferrous Chloride, Tetrahydrate, GR
• Iron(II) chloride tetrahydrate 99.99% trace Metals basis
• Iron(Ⅱ) chloride tetrahydrate, 99%, 99%
• Iron(II) chloride tetrahydrate puriss. p.a., >=99.0% (RT)
• Iron(II) chloride tetrahydrate ReagentPlus(R), 98%
• Iron(II) chloride tetrahydrate Vetec(TM) reagent grade, 98%
• Iron(II) Chloride Tetrahydrate

• MDL： MFCD00149709
• Inchi： 1S/2ClH.Fe.H2O/h2*1H;;1H2/q;;+2;/p-2
• InChI Key： WQKHTJFZNMYFQC-UHFFFAOYSA-L
• SMILES： [Fe](Cl)Cl.O

Computed Properties

• Exact Mass: 197.91500
• Monoisotopic Mass: 125.872648
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 4

Experimental Properties

• Color/Form: Blue green monoclinic crystal, easy to deliquescence.
• Density: 1.93
• Melting Point: 670 ºC
• Boiling Point: 1026 ºC
• Flash Point: °C
• PH: 2.5 (100g/l, H2O, 20℃)
• Solubility: 1600g/l
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Air, moisture and light-sensitive. Incompatible with strong oxidizing agents, most common metals.
• PSA: 36.92000
• LogP: 1.11930
• Merck: 14,4043
• Sensitiveness: Air Sensitive
• Vapor Pressure: 10 mmHg ( 693 °C)
• Solubility: Soluble with water and ethanol.

Iron(II) Chloride Tetrahydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318
• Warning Statement： P280-P301+P312+P330-P305+P351+P338+P310
• Hazardous Material transportation number：UN 3260 8/PG 3
• WGK Germany：1
• Hazard Category Code： 22-34
• Safety Instruction： S26-S39-S45-S36/37/39
• FLUKA BRAND F CODES：3-23
• RTECS：NO5600000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R34
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances. Avoid moisture.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Iron(II) Chloride Tetrahydrate

Recent Advances in the Application of Iron(II) Chloride Tetrahydrate (CAS 13478-10-9) in Chemical Biology and Pharmaceutical Research

Iron(II) Chloride Tetrahydrate (FeCl₂·4H₂O, CAS 13478-10-9) has emerged as a versatile reagent in chemical biology and pharmaceutical research due to its unique redox properties and biocompatibility. Recent studies have highlighted its applications in catalysis, drug synthesis, and biomedical imaging. This research brief synthesizes the latest findings on the compound's role in these areas, providing insights into its mechanistic contributions and potential therapeutic benefits.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the efficacy of Iron(II) Chloride Tetrahydrate as a catalyst in the synthesis of novel heterocyclic compounds with anticancer activity. The researchers utilized FeCl₂·4H₂O to facilitate a key oxidative cyclization step, achieving yields of up to 92% under mild conditions. This methodology offers a sustainable alternative to traditional palladium-based catalysts, aligning with green chemistry principles.

In the field of biomedical imaging, Iron(II) Chloride Tetrahydrate has shown promise as a contrast agent precursor. A team at MIT developed a nanoparticle system incorporating FeCl₂·4H₂O that exhibited enhanced magnetic resonance imaging (MRI) contrast properties while maintaining low cytotoxicity. The study, published in ACS Nano, reported a 40% improvement in T2-weighted image contrast compared to conventional iron oxide nanoparticles.

Recent investigations into the compound's biological interactions have revealed novel mechanisms of action. Research from the University of Cambridge identified Iron(II) Chloride Tetrahydrate as a modulator of hypoxia-inducible factor (HIF) signaling pathways. The study demonstrated that controlled release of Fe²⁺ ions from the compound could stabilize HIF-1α under normoxic conditions, suggesting potential applications in ischemia treatment and regenerative medicine.

Quality control advancements for Iron(II) Chloride Tetrahydrate have also been reported. A 2024 analytical chemistry study established a novel HPLC-MS method for detecting trace impurities in pharmaceutical-grade FeCl₂·4H₂O, achieving detection limits below 0.1 ppm. This development addresses previous challenges in ensuring batch-to-batch consistency for critical research applications.

Looking forward, the pharmaceutical industry is exploring Iron(II) Chloride Tetrahydrate's potential in combination therapies. Preliminary data from Pfizer's oncology division indicates synergistic effects when FeCl₂·4H₂O is co-administered with certain checkpoint inhibitors, potentially enhancing tumor immunogenicity. Clinical trials are expected to begin in late 2024 to evaluate this approach in solid tumors.